3-{4-[(3-Fluorophenyl)methoxy]phenyl}-N-methylprop-2-enamide

• CAS No.: 649740-42-1
• Molecular Formula: C17H16FNO2
• Molecular Weight: 285.31 g/mol
• IUPAC Name: 3-[4-[(3-fluorophenyl)methoxy]phenyl]-N-methylprop-2-enamide
• InChI: InChI=1S/C17H16FNO2/c1-19-17(20)10-7-13-5-8-16(9-6-13)21-12-14-3-2-4-15(18)11-14/h2-11H,12H2,1H3,(H,19,20)
• InChI Key: UJADAMWKPZWYJT-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C=CC1=CC=C(C=C1)OCC2=CC(=CC=C2)F

Description

3-{4-[(3-Fluorophenyl)methoxy]phenyl}-N-methylprop-2-enamide is a useful research compound. Its molecular formula is C17H16FNO2 and its molecular weight is 285.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

500 mg (1.72 mmol) of the crude 3-[4-(3-fluoro-benzyloxy)-phenyl]-acryloyl chloride is dissolved in 2 ml dichloromethane and 0.4 ml of a 41% solution of methylamine in water is added. The reaction mixture is heated under reflux for about 3 hours, cooled, filtered and washed with cold dichloromethane to yield 149 mg (30%) of a colorless solid. MS: m/e=286.2 (M+).